Cas no 2877687-69-7 (1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one)
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one
- 2877687-69-7
- F6751-4550
- AKOS040863255
- 1-[(4-Fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)-2-piperazinone
-
- Inchi: 1S/C14H15FN4OS/c1-10-16-14(21-17-10)19-7-6-18(13(20)9-19)8-11-2-4-12(15)5-3-11/h2-5H,6-9H2,1H3
- InChI Key: OAUNFLITUXKVDJ-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(F)C=C2)CCN(C2SN=C(C)N=2)CC1=O
Computed Properties
- Exact Mass: 306.09506045g/mol
- Monoisotopic Mass: 306.09506045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 523.1±60.0 °C(Predicted)
- pka: 4.08±0.31(Predicted)
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6751-4550-2μmol |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-5μmol |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-10μmol |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-20μmol |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-1mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-2mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-3mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-4mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-5mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6751-4550-10mg |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one |
2877687-69-7 | 10mg |
$118.5 | 2023-09-07 |
1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one
Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one (CAS No. 2877687-69-7)
In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one (CAS No. 2877687-69-7) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule combines a piperazin-2-one core with a 4-fluorophenyl and 3-methyl-1,2,4-thiadiazole moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.
The structural complexity of 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one offers multiple sites for chemical modification, a feature highly sought after in medicinal chemistry. Its fluorinated aromatic component enhances bioavailability, while the thiadiazole ring contributes to metabolic stability—a critical factor in addressing the industry's growing demand for compounds with improved pharmacokinetic profiles. Recent studies suggest potential applications in neurodegenerative disease research, a hot topic in 2023-2024, given the global focus on aging populations and cognitive health.
From a synthetic chemistry perspective, the CAS No. 2877687-69-7 compound presents interesting challenges and opportunities. The presence of both piperazinone and 1,2,4-thiadiazole functionalities allows for diverse synthetic routes, making it a valuable case study for green chemistry methodologies. This aligns with the pharmaceutical industry's push toward more sustainable synthesis practices, a frequently searched topic in academic and industrial circles. Computational chemistry models indicate that this molecule may exhibit selective binding to certain enzyme targets, sparking discussions about its potential in precision medicine applications.
The physicochemical properties of 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one have been extensively characterized, with particular focus on its solubility profile and partition coefficient (logP). These parameters are crucial for formulation scientists working on drug delivery systems, another area of intense research activity. The compound's stability under various pH conditions makes it particularly interesting for oral dosage form development, addressing a common challenge in small molecule therapeutics.
In the context of intellectual property, derivatives of piperazin-2-one containing thiadiazole rings have seen increased patent activity in recent years, particularly in areas related to central nervous system (CNS) disorders and metabolic diseases. The specific substitution pattern in CAS No. 2877687-69-7 offers novel IP space, which is highly relevant given current discussions about drug repurposing and patent lifecycle management in the pharmaceutical industry.
Analytical methods for characterizing 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one have been developed using advanced techniques such as LC-MS/MS and NMR spectroscopy. These methodologies are particularly important for quality control in API manufacturing, a topic frequently searched by professionals in pharmaceutical quality assurance. The compound's distinct spectral signatures enable reliable identification and purity assessment, crucial for regulatory compliance in drug development.
Emerging research suggests potential applications of this compound in agricultural chemistry, particularly as a template for developing novel crop protection agents. The fluorine and thiadiazole components are known to contribute to pesticidal activity, making this molecule relevant to discussions about sustainable agriculture and food security—topics of global importance in current environmental and economic debates.
From a commercial perspective, the availability of 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one (CAS No. 2877687-69-7) at various purity grades meets the diverse needs of research institutions and industrial laboratories. The compound's growing presence in screening libraries reflects its potential as a lead compound in various discovery programs, particularly those focused on rare diseases and personalized medicine approaches that dominate contemporary pharmaceutical discourse.
2877687-69-7 (1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)